Cas no 2228930-63-8 (2-4-(trifluoromethyl)pyridin-3-ylpropanal)

• Product Name: 2-4-(trifluoromethyl)pyridin-3-ylpropanal
• CAS No: 2228930-63-8
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 6235414
• PubChem ID: 165668901
• Update Time: 2025-05-22

2-4-(trifluoromethyl)pyridin-3-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-4-(trifluoromethyl)pyridin-3-ylpropanal
• 2228930-63-8
• 2-[4-(trifluoromethyl)pyridin-3-yl]propanal
• EN300-1939432

• Inchi： 1S/C9H8F3NO/c1-6(5-14)7-4-13-3-2-8(7)9(10,11)12/h2-6H,1H3
• InChI Key： AOGWPMLKGJMBOH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(C=O)C)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Additional information on 2-4-(trifluoromethyl)pyridin-3-ylpropanal

Recent Advances in the Study of 2-4-(Trifluoromethyl)pyridin-3-ylpropanal (CAS: 2228930-63-8) in Chemical Biology and Pharmaceutical Research

The compound 2-4-(trifluoromethyl)pyridin-3-ylpropanal (CAS: 2228930-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyridine moiety, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable scaffold for future medicinal chemistry endeavors.

One of the key areas of research has been the optimization of synthetic routes for 2-4-(trifluoromethyl)pyridin-3-ylpropanal. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the accessibility of the compound for further studies but also highlights its potential for scalable production in industrial settings. The study also explored the compound's stability under various conditions, providing critical data for formulation development.

Pharmacological investigations have revealed that 2-4-(trifluoromethyl)pyridin-3-ylpropanal exhibits notable activity as a modulator of specific kinase pathways. In vitro and in vivo studies have shown its efficacy in inhibiting aberrant signaling pathways associated with cancer and inflammatory diseases. For instance, a recent preclinical study demonstrated its ability to selectively target PI3K/Akt/mTOR signaling, leading to reduced tumor growth in xenograft models. These findings suggest its potential as a lead compound for oncology therapeutics.

Further mechanistic studies have elucidated the molecular interactions of 2-4-(trifluoromethyl)pyridin-3-ylpropanal with its biological targets. X-ray crystallography and molecular docking analyses have provided detailed insights into its binding mode, revealing key interactions with active site residues. These structural insights are invaluable for the design of derivatives with enhanced potency and selectivity. Additionally, computational studies have predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles, further supporting its drug-like properties.

In conclusion, the recent research on 2-4-(trifluoromethyl)pyridin-3-ylpropanal (CAS: 2228930-63-8) underscores its potential as a versatile and pharmacologically active scaffold. The advancements in synthetic methodologies, coupled with a deeper understanding of its biological mechanisms, pave the way for its application in drug discovery. Future studies are expected to focus on derivative synthesis, preclinical optimization, and translational research to harness its full therapeutic potential.